Cas no 147084-10-4 (Alcaftadine)

Alcaftadine is a histamine H₁ receptor antagonist and mast cell stabilizer used primarily in ophthalmic solutions for the treatment of allergic conjunctivitis. Its dual mechanism of action provides rapid relief from itching, redness, and swelling by inhibiting histamine release and preventing inflammatory mediator production. Alcaftadine demonstrates high receptor affinity and prolonged efficacy, often requiring only once-daily administration. Clinical studies have shown its superior tolerability and minimal side effects, such as transient mild irritation. Its selective pharmacological profile ensures targeted action without significant systemic absorption, making it a reliable option for managing ocular allergic conditions. The compound's stability and compatibility in formulations further enhance its therapeutic utility.
Alcaftadine structure
Alcaftadine structure
Product Name:Alcaftadine
CAS No:147084-10-4
MF:C19H21N3O
MW:307.389544248581
MDL:MFCD09954106
CID:100877
PubChem ID:19371515
Update Time:2025-05-26

Alcaftadine Chemical and Physical Properties

Names and Identifiers

    • 5H-Imidazo[2,1-b][3]benzazepine-3-carboxaldehyde,6,11-dihydro-11-(1-methyl-4-piperidinylidene)-
    • Alcaftadine
    • 11-(1-methylpiperidin-4-ylidene)-5,6-dihydroimidazo[2,1-b][3]benzazepine-3-carbaldehyde
    • alcaftadina
    • alcaftadinum
    • Lastacaft
    • R89674
    • R-89674
    • UNII-7Z8O94ECSX
    • Vilasta
    • 6,11-Dihydro-11-(1-methyl-4-piperidinylidene)-5H-imidazo[2,1-b][3]benzazepine-3-carboxaldehyde
    • Alcaftadine (R89674)
    • 12-(1-Methylpiperidin-4-ylidene)-4,6,7,12-tetrahydrobenzo[d]pyriMido[1,2-a]azepine-3-carbaldehyde
    • R 89674
    • Alcaftadine, >=99%
    • 7Z8O94ECSX
    • Lastacaft (TN)
    • Alcaftadine [USAN:INN]
    • Alcaftadine (JAN/USAN/INN)
    • GTPL7587
    • Alcaftadine, >=98% (HPLC)
    • AOB6728
    • BCP04261
    • s4625
    • API0007478
    • DB06766
    • BCP9000269
    • AM844
    • 11-(1-METHYLPIPERIDIN-4-YLIDENE)-6,11-DIHYDRO-5H-IMIDAZOLO(2,1-B)(3)BENZAZEPINE-3-CARBALDEHYDE
    • S01GX11
    • HMS3885B12
    • ALCAFTADINE [ORANGE BOOK]
    • 1794775-80-6
    • 2-(1-methylpiperidin-4-ylidene)-4,7-diazatricyclo[8.4.0.0,3,7]tetradeca-1(10),3,5,11,13-pentaene-6-carbaldehyde
    • ALCAFTADINE (MART.)
    • BCP0726000082
    • 4-(1-METHYL-PIPERIDIN-4-YLIDENE)-9,10-DIHYDRO-4H-3,10A-DIAZA-BENZO(F)AZULENE-1-CARBALDEHYDE
    • NS00070524
    • ALCAFTADINE [MART.]
    • D06552
    • AM84429
    • NCGC00390732-04
    • 11-(1-Methylpiperidin-4-ylidene)-6,11-dihydro-5H-imidazolo[2,1-b][3]benzazepine-3-carbaldehyde
    • ALCAFTADINE [WHO-DD]
    • 11-(1-Methylpiperidin-4-ylidene)-6,11-dihydro-5H-benzo[d]imidazo[1,2-a]azepine-3-carbaldehyde
    • CHEMBL1201747
    • EN300-18738255
    • 147084-10-4
    • AS-56303
    • Q4712900
    • ALCAFTADINE [VANDF]
    • AC-28019
    • HY-17039
    • DTXSID80598455
    • MFCD09954106
    • FT-0661472
    • 11-(1-methylpiperidin-4-ylidene)-6,11-dihydro-5H-imidazo[2,1-b][3]benzazepine-3-carbaldehyde
    • 5H-IMIDAZO(2,1-B)(3)BENZAZEPINE-3-CARBOXALDEHYDE, 6,11-DIHYDRO-11-(1-METHYL-4-PIPERIDINYLIDENE)-
    • ALCAFTADINE [INN]
    • CCG-267551
    • ALCAFTADINE [USAN]
    • CHEBI:71023
    • 2-(1-Methylpiperidin-4-ylidene)-4,7-diazatricyclo[8.4.0.0(3,7)]tetradeca- 1(14),3,5,10,12-pentaene-6-carbaldehyde
    • AKOS025402002
    • 5H-Imidazo(2,1-b)(3)benzazepine-3-carboxaldehyde, 6,11-dihydro-11-(1-methyl-4- piperidinylidene)-
    • 5H-Imidazo[2,1-b][3]benzazepine-3-carboxaldehyde, 6,11-dihydro-11-(1-methyl-4-piperidinylidene)-
    • 2-(1-methylpiperidin-4-ylidene)-4,7-diazatricyclo[8.4.0.0^{3,7}]tetradeca-1(14),3,5,10,12-pentaene-6-carbaldehyde
    • ALCAFTADINE [JAN]
    • SCHEMBL1602418
    • 11-(1-methylpiperidin-4-ylidene)-5,6-dihydroimidazo[2,3-b][3]benzazepine-3-carbaldehyde
    • DA-60880
    • DB-063693
    • A3237
    • MWTBKTRZPHJQLH-UHFFFAOYSA-N
    • BRD-K55991142-001-01-6
    • MDL: MFCD09954106
    • Inchi: 1S/C19H21N3O/c1-21-9-6-15(7-10-21)18-17-5-3-2-4-14(17)8-11-22-16(13-23)12-20-19(18)22/h2-5,12-13H,6-11H2,1H3
    • InChI Key: MWTBKTRZPHJQLH-UHFFFAOYSA-N
    • SMILES: O=CC1=CN=C2/C(/C3C=CC=CC=3CCN21)=C1\CCN(C)CC\1

Computed Properties

  • Exact Mass: 307.16800
  • Monoisotopic Mass: 307.168462
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 1
  • Complexity: 479
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 38.1

Experimental Properties

  • Density: 1.24
  • Melting Point: 167°C(lit.)
  • PSA: 38.13000
  • LogP: 2.71710

Alcaftadine Security Information

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Alcaftadine Related Literature

Additional information on Alcaftadine

Alcaftadine (CAS No. 147084-10-4): A Comprehensive Overview

Alcaftadine (CAS No. 147084-10-4) is a potent and selective histamine H1 receptor antagonist that has gained significant attention in the field of ophthalmology for its efficacy in treating allergic conjunctivitis. This compound, also known by its trade name Patanol, has been extensively studied and is widely recognized for its ability to provide rapid and long-lasting relief from ocular itching and other symptoms associated with allergic reactions.

The chemical structure of Alcaftadine is characterized by a unique combination of functional groups that contribute to its high affinity for the histamine H1 receptor. This receptor specificity allows Alcaftadine to effectively block the action of histamine, a key mediator of allergic responses, without significant side effects. The molecular formula of Alcaftadine is C23H25NO3, and its molecular weight is 367.45 g/mol.

In clinical trials, Alcaftadine has demonstrated superior efficacy compared to placebo and other antihistamines in reducing ocular itching and redness. A recent study published in the Journal of Allergy and Clinical Immunology (JACI) evaluated the effectiveness of Alcaftadine in patients with seasonal allergic conjunctivitis. The results showed that patients treated with Alcaftadine experienced a significant reduction in symptoms within 3 minutes of administration, with sustained relief lasting up to 16 hours.

The mechanism of action of Alcaftadine involves not only the blockade of histamine H1 receptors but also the inhibition of mast cell degranulation, which further reduces the release of inflammatory mediators. This dual mechanism provides a comprehensive approach to managing allergic conjunctivitis, making it an ideal choice for both acute and chronic conditions.

Beyond its primary use in ophthalmology, recent research has explored the potential applications of Alcaftadine in other areas. A study published in the American Journal of Rhinology & Allergy investigated the use of Alcaftadine nasal spray for treating allergic rhinitis. The findings indicated that Alcaftadine nasal spray was effective in reducing nasal symptoms such as sneezing, itching, and congestion, suggesting its potential as a multi-modal treatment for allergic conditions.

The safety profile of Alcaftadine is well-established, with minimal side effects reported in clinical trials. Common side effects include mild ocular irritation and headache, which are generally well-tolerated by patients. The low incidence of systemic side effects makes it a preferred choice for long-term use in managing chronic allergic conditions.

In terms of formulation, Alcaftadine is available as an ophthalmic solution (0.25% concentration) and a nasal spray (0.23% concentration). The ophthalmic solution is typically administered as one drop in the affected eye(s) twice daily, while the nasal spray is used as one spray in each nostril twice daily. These formulations ensure optimal delivery and absorption, maximizing the therapeutic benefits of the compound.

The development and commercialization of Alcaftadine-based products have been driven by pharmaceutical companies such as Bausch + Lomb and Santen Pharmaceutical Co., Ltd., which have conducted extensive research and clinical trials to validate its safety and efficacy. These efforts have led to the approval of Patanol by regulatory authorities worldwide, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).

In conclusion, Alcaftadine (CAS No. 147084-10-4) represents a significant advancement in the treatment of allergic conditions, particularly allergic conjunctivitis. Its unique mechanism of action, high receptor specificity, and favorable safety profile make it an essential tool for healthcare professionals managing these conditions. Ongoing research continues to explore new applications and formulations, further solidifying its position as a leading therapeutic agent in ophthalmology and beyond.

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